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Compound of Interest

Compound Name: BRD-7880

Cat. No.: B10754785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

BRD-7880, a potent and highly specific inhibitor of Aurora kinases B and C. Given the absence

of a specific Safety Data Sheet (SDS) for BRD-7880, this document establishes best-practice

procedures based on guidelines for handling potent, biologically active small molecules and

other kinase inhibitors. Adherence to these protocols is essential to ensure personnel safety,

data integrity, and environmental protection.

Personal Protective Equipment (PPE)
Due to its potent biological activity, BRD-7880 must be handled with appropriate barrier

protection to prevent accidental exposure. The following PPE is mandatory when handling

BRD-7880 in solid or solution form.

Table 1: Required Personal Protective Equipment for Handling BRD-7880
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PPE Category Specification Purpose

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

solutions or airborne powder.

Hand Protection

Nitrile gloves (double-gloving

recommended). Check for

tears and replace immediately

upon contamination.

Prevents skin contact with the

compound.

Body Protection

A fully buttoned laboratory

coat. Consider a disposable

gown when handling larger

quantities or for extended use.

Protects skin and personal

clothing from contamination.

Respiratory

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary if there is a

risk of aerosolization.

Prevents inhalation of the

compound, especially when

handling the solid form.

Operational Plan: Handling and Preparation of
Solutions
Follow these step-by-step procedures for the safe handling and preparation of BRD-7880
solutions. All handling of the solid compound and initial solution preparation should be

performed in a certified chemical fume hood.

Experimental Protocol: Preparation of a BRD-7880 Stock Solution

Preparation: Before handling the compound, ensure the fume hood is clean and all

necessary equipment (calibrated balance, weigh paper, spatulas, vials, and solvents) is

inside. Don appropriate PPE as outlined in Table 1.

Weighing: Carefully weigh the desired amount of solid BRD-7880 onto weigh paper. Use

caution to avoid generating dust.
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Solubilization: Transfer the weighed compound into a sterile, appropriately sized vial. Add the

required volume of a suitable solvent, such as DMSO, to achieve the desired stock

concentration.

Mixing: Securely cap the vial and mix thoroughly until the compound is fully dissolved. A

vortex mixer can be used if necessary.

Labeling: Clearly label the vial with the compound name (BRD-7880), concentration, solvent,

date of preparation, and your initials.

Storage: Store the stock solution at -20°C for long-term use, as recommended for many

small molecule inhibitors. For short-term use, 4°C is acceptable.
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Workflow for Safe Handling and Solution Preparation of BRD-7880

Preparation

Handling

Final Steps

Don Appropriate PPE

Prepare Fume Hood

Weigh Solid BRD-7880

Add Solvent

Mix to Dissolve

Label Vial

Store Appropriately

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of BRD-7880 solutions.
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Disposal Plan
All waste contaminated with BRD-7880 must be treated as hazardous chemical waste. Under

no circumstances should this compound or contaminated materials be disposed of in the

regular trash or down the drain.

Table 2: Disposal Procedures for BRD-7880 Waste

Waste Type Disposal Procedure

Unused/Expired Solid BRD-7880

Collect in a clearly labeled, sealed container for

hazardous waste. The label should include

"Hazardous Waste," the chemical name "BRD-

7880," and the approximate amount.

Solutions Containing BRD-7880

Collect in a dedicated, leak-proof, and clearly

labeled hazardous waste container. The label

must indicate "Hazardous Waste" and list all

chemical components, including solvents.

Contaminated Labware (e.g., pipette tips,

gloves, vials)

Place all contaminated disposable items in a

designated, sealed hazardous waste bag or

container. This waste stream must be kept

separate from non-hazardous lab waste.

Disposal Workflow:

Segregation: At the point of generation, separate all BRD-7880 contaminated waste from

other waste streams.

Containment: Use designated and properly labeled containers for solid, liquid, and

disposable waste.

Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed waste management

contractor.
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Caption: Logical flow for the proper disposal of BRD-7880 waste streams.

By adhering to these safety and logistical guidelines, you contribute to a safe and efficient

research environment while ensuring the responsible management of potent chemical

compounds like BRD-7880. Always consult with your institution's EHS department for specific

local regulations and procedures.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BRD-7880]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10754785/docs#essential-safety-and-operational-
guide-for-handling-brd-7880]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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